Cas no 114812-34-9 ((S)-(-)-1-Ethyl-2-pyrrolidinecarboxamide)

(S)-(-)-1-Ethyl-2-pyrrolidinecarboxamide structure
114812-34-9 structure
Product Name:(S)-(-)-1-Ethyl-2-pyrrolidinecarboxamide
CAS No:114812-34-9
MF:C7H14N2O
MW:142.198861598969
MDL:MFCD00191361
CID:130482
PubChem ID:87569706
Update Time:2025-04-19

(S)-(-)-1-Ethyl-2-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-1-ETHYL-2-PYRROLIDINECARBOXAMIDE
    • 2-Pyrrolidinecarboxamide,1-ethyl-, (2S)-
    • 1-ethylpyrrolidine-2-carboxamide
    • N-Ethyl-L-prolinamide
    • (S)-1-ethylpyrrolidine-2-carboxamide
    • 2-Pyrrolidinecarboxamide,1-ethyl-,(S)-(9CI)
    • (S)-1-ethyl-2-pyrrolidinecarboxamide
    • 1-ethylprolinamide
    • LQOASEHNECNLNM-LURJTMIESA-N
    • (S)-1-Ethyl-2-pyrrolidine carboxamide
    • (-)-(S)-1-Ethyl-2-pyrrolidinecarboxamide
    • [2S,(?)]-1-Ethyl-2-pyrrolidinecarboxamide
    • E0452
    • FS-5648
    • 114812-34-9
    • CS-0201826
    • D90520
    • J-003138
    • AKOS006237184
    • 2-Pyrrolidinecarboxamide, 1-ethyl-, (2S)-
    • SCHEMBL1530965
    • AKOS015838665
    • HY-W142041
    • (2S)-1-ETHYLPYRROLIDINE-2-CARBOXAMIDE
    • MFCD00191361
    • (S)-(-)-1-Ethyl-2-pyrrolidinecarboxamide
    • MDL： MFCD00191361
    • Inchi： 1S/C7H14N2O/c1-2-9-5-3-4-6(9)7(8)10/h6H,2-5H2,1H3,(H2,8,10)/t6-/m0/s1
    • InChI Key： LQOASEHNECNLNM-LURJTMIESA-N
    • SMILES： O=C([C@@H]1CCCN1CC)N

Computed Properties

  • Exact Mass: 142.11100
  • Monoisotopic Mass: 142.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3
  • XLogP3: 0.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0±0.1 g/cm3
  • Melting Point: 107.0 to 112.0 deg-C
  • Boiling Point: 283.5±29.0 °C at 760 mmHg
  • Flash Point: 125.3°C
  • Refractive Index: -117 ° (C=0.5, MeOH)
  • PSA: 46.33000
  • LogP: 0.59420
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(S)-(-)-1-Ethyl-2-pyrrolidinecarboxamide Security Information

(S)-(-)-1-Ethyl-2-pyrrolidinecarboxamide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-(-)-1-Ethyl-2-pyrrolidinecarboxamide Pricemore >>

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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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(S)-(-)-1-Ethyl-2-pyrrolidinecarboxamide Production Method

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